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Abstract

4-Bromo-2,3,6-trifluorobenzaldehyde, identified by its CAS number 537033-56-0, is a highly
functionalized aromatic aldehyde that has garnered significant interest as a versatile building
block in organic synthesis.[1][2][3][4][5][6][71[8][2][10] Its unique molecular architecture,
featuring a reactive aldehyde group, a bromine atom amenable to cross-coupling reactions,
and a trifluorinated phenyl ring, makes it a valuable precursor for the synthesis of complex
molecules in the pharmaceutical, agrochemical, and materials science sectors.[1] This
technical guide provides a comprehensive overview of the physicochemical properties,
synthesis, and reactivity of 4-Bromo-2,3,6-trifluorobenzaldehyde, with a particular focus on
its applications in contemporary drug discovery and development. Detailed experimental
insights and safety protocols are also provided to facilitate its effective and safe utilization in a
laboratory setting.
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Introduction: The Strategic Importance of
Fluorinated Benzaldehydes

The introduction of fluorine atoms into organic molecules is a well-established strategy in
medicinal chemistry for modulating a compound's pharmacokinetic and physicochemical
properties. The trifluoro substitution pattern in 4-Bromo-2,3,6-trifluorobenzaldehyde
significantly influences its electronic properties, enhancing its utility in the synthesis of novel
bioactive compounds. The electron-withdrawing nature of the fluorine atoms increases the
electrophilicity of the aldehyde group and influences the reactivity of the aromatic ring. This,
combined with the presence of a bromine atom at a key position for cross-coupling reactions,
provides a trifunctional handle for molecular elaboration.

Physicochemical and Spectroscopic Profile

A thorough understanding of the physical and spectral properties of 4-Bromo-2,3,6-
trifluorobenzaldehyde is crucial for its application in synthesis and for the characterization of
its derivatives.

hvsicochemical .

Property Value Source
CAS Number 537033-56-0 [2][3]
Molecular Formula C7H2BrFsO [1][3]
Molecular Weight 238.99 g/mol [11[3]
Boiling Point (Predicted) 229.2 +40.0 °C [11]
Density (Predicted) 1.839 + 0.06 g/cm?3 [11]

Inert atmosphere (Nitrogen or
Storage [1][2][11]
Argon) at 2-8°C

Spectroscopic Data

While a comprehensive, publicly available experimental spectroscopic dataset for 4-Bromo-
2,3,6-trifluorobenzaldehyde is limited, the expected spectral characteristics can be inferred
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from closely related structures. For definitive structural confirmation, it is imperative to acquire

and interpret the spectra for each synthesized batch.

'H NMR: The spectrum is expected to show a singlet for the aldehyde proton (CHO) in the
downfield region (4 9.5-10.5 ppm). The aromatic region would display a complex splitting
pattern due to the fluorine-hydrogen coupling.

13C NMR: The carbonyl carbon of the aldehyde is anticipated to appear significantly
downfield (& 185-195 ppm). The aromatic carbons will show complex splitting patterns due to
carbon-fluorine coupling.

19F NMR: The °F NMR spectrum will be the most informative for confirming the substitution
pattern of the fluorine atoms on the aromatic ring, with distinct signals for each of the three
fluorine atoms.

Infrared (IR) Spectroscopy: A strong absorption band characteristic of the aldehyde C=0
stretch is expected around 1700-1720 cm~1.

Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak (M+) and a
characteristic M+2 peak of nearly equal intensity, which is indicative of the presence of a
single bromine atom.

Synthesis of 4-Bromo-2,3,6-trifluorobenzaldehyde

The synthesis of poly-substituted benzaldehydes often involves multi-step sequences. While a

specific, detailed experimental protocol for 4-Bromo-2,3,6-trifluorobenzaldehyde is not

readily available in peer-reviewed literature, a plausible synthetic strategy can be devised

based on established methodologies for the preparation of similar fluorinated and brominated

aromatic aldehydes. A common approach involves the formylation of a suitable precursor.

One potential synthetic route could start from 1-bromo-2,3,5-trifluorobenzene. This precursor

could be subjected to a metal-halogen exchange followed by formylation.
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Caption: Plausible synthetic workflow for 4-Bromo-2,3,6-trifluorobenzaldehyde.

General Experimental Protocol (Hypothetical)

Reaction Setup: A solution of 1-bromo-2,3,5-trifluorobenzene in an anhydrous ethereal
solvent (e.g., THF or diethyl ether) is prepared in a flame-dried, three-necked flask under an
inert atmosphere (e.g., argon or nitrogen). The solution is then cooled to a low temperature
(typically -78 °C).

Metal-Halogen Exchange: A strong organolithium base such as n-butyllithium (n-BulLi) is
added dropwise to the cooled solution. The reaction is stirred at this temperature for a
specified period to ensure complete formation of the lithiated intermediate.

Formylation: An electrophilic formylating agent, such as N,N-dimethylformamide (DMF), is
added to the reaction mixture. The reaction is allowed to slowly warm to room temperature
and stirred until completion (monitored by TLC or GC-MS).

Workup and Purification: The reaction is quenched by the addition of a saturated aqueous
solution of ammonium chloride. The aqueous layer is extracted with an organic solvent. The
combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and
concentrated under reduced pressure. The crude product is then purified by column
chromatography on silica gel to afford the desired 4-Bromo-2,3,6-trifluorobenzaldehyde.

Chemical Reactivity and Synthetic Applications
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The synthetic utility of 4-Bromo-2,3,6-trifluorobenzaldehyde stems from the reactivity of its
aldehyde and bromo functionalities.

Reactions at the Aldehyde Group

The aldehyde group is a versatile handle for various transformations, including:

Oxidation: Can be oxidized to the corresponding carboxylic acid.
e Reduction: Can be reduced to the corresponding benzyl alcohol.

» Reductive Amination: Reacts with primary or secondary amines in the presence of a
reducing agent to form substituted benzylamines.

o Wittig Reaction: Reacts with phosphorus ylides to form alkenes.

» Aldol and Knoevenagel Condensations: Can participate in carbon-carbon bond-forming
reactions with enolates or active methylene compounds.

Palladium-Catalyzed Cross-Coupling Reactions

The carbon-bromine bond is a key feature for extending the molecular scaffold through various
palladium-catalyzed cross-coupling reactions. The Suzuki-Miyaura coupling is a particularly
powerful method for forming carbon-carbon bonds.[9][12][13][14][15]
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Caption: Generalized Suzuki-Miyaura cross-coupling reaction.[9][12][13][14][15]
4.2.1. Exemplary Suzuki-Miyaura Coupling Protocol

o Reactant Preparation: In a reaction vessel, 4-Bromo-2,3,6-trifluorobenzaldehyde, an
appropriate aryl or heteroaryl boronic acid (or boronate ester), a palladium catalyst (e.g.,
tetrakis(triphenylphosphine)palladium(0)), and a base (e.g., potassium carbonate or cesium
carbonate) are combined.

o Solvent Addition and Degassing: A suitable solvent system (e.g., a mixture of toluene and
water, or dioxane and water) is added. The mixture is then thoroughly degassed by bubbling
with an inert gas (argon or nitrogen) to remove oxygen, which can deactivate the palladium
catalyst.

o Reaction Execution: The reaction mixture is heated to an elevated temperature (typically 80-
110 °C) and stirred until the starting material is consumed, as monitored by TLC or LC-MS.
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e Product Isolation: After cooling to room temperature, the reaction mixture is diluted with
water and extracted with an organic solvent. The combined organic layers are washed, dried,
and concentrated. The crude product is then purified by an appropriate method, such as
column chromatography or recrystallization.

Applications in Drug Discovery and Development

While specific examples of marketed drugs containing the 4-Bromo-2,3,6-
trifluorobenzaldehyde moiety are not readily identifiable, its structural motifs are highly
relevant to modern medicinal chemistry. The trifluorinated phenyl ring can enhance metabolic
stability and binding affinity. The ability to introduce diverse substituents via the bromine atom
using cross-coupling reactions allows for the rapid generation of compound libraries for
structure-activity relationship (SAR) studies. This makes it a valuable intermediate for the
synthesis of novel therapeutic agents.

Safety and Handling

4-Bromo-2,3,6-trifluorobenzaldehyde should be handled with appropriate safety precautions
in a well-ventilated fume hood.

Hazard Identification

Based on data for similar compounds, it is likely to be classified with the following hazards:

H302: Harmful if swallowed.[16]

H315: Causes skin irritation.[16]

H319: Causes serious eye irritation.[16]

H335: May cause respiratory irritation.[16]

Recommended Personal Protective Equipment (PPE)

» Eye Protection: Safety glasses with side-shields or chemical goggles.

e Hand Protection: Compatible chemical-resistant gloves.
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» Skin and Body Protection: Laboratory coat.

o Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge if
ventilation is inadequate.

Handling and Storage

» Store in a tightly sealed container in a cool, dry, and well-ventilated area.[11]
o Keep away from incompatible materials such as strong oxidizing agents.

 Itis recommended to store under an inert atmosphere (e.g., nitrogen or argon) at 2-8°C.[1][2]
[11]

Conclusion

4-Bromo-2,3,6-trifluorobenzaldehyde is a valuable and versatile building block for organic
synthesis. Its trifunctional nature allows for a wide range of chemical transformations, making it
a key intermediate in the design and synthesis of novel compounds with potential applications
in the pharmaceutical and materials science industries. A clear understanding of its properties,
synthesis, and reactivity, coupled with stringent adherence to safety protocols, will enable
researchers and scientists to fully exploit its synthetic potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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